Cas no 1217725-85-3 ((2S)-2-amino-1-(1,2,3,4-tetrahydroisoquinolin-2-yl)propan-1-one)

• Product Name: (2S)-2-amino-1-(1,2,3,4-tetrahydroisoquinolin-2-yl)propan-1-one
• CAS No: 1217725-85-3
• MF: C₁₂H₁₆N₂O
• MW: 204.268242835999
• CID: 5759825
• PubChem ID: 22690469
• Update Time: 2025-05-19

(2S)-2-amino-1-(1,2,3,4-tetrahydroisoquinolin-2-yl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 1217725-85-3
• AKOS010388036
• EN300-4214712
• (2S)-2-amino-1-(1,2,3,4-tetrahydroisoquinolin-2-yl)propan-1-one
• 1-Propanone, 2-amino-1-(3,4-dihydro-2(1H)-isoquinolinyl)-, (2S)-
• (2S)-2-amino-1-(1,2,3,4-tetrahydroisoquinolin-2-yl) propan-1-one

• Inchi： 1S/C12H16N2O/c1-9(13)12(15)14-7-6-10-4-2-3-5-11(10)8-14/h2-5,9H,6-8,13H2,1H3/t9-/m0/s1
• InChI Key： ZKRLEUVXFMIDSG-VIFPVBQESA-N
• SMILES： O=C([C@H](C)N)N1CC2C=CC=CC=2CC1

Computed Properties

• Exact Mass: 204.126263138g/mol
• Monoisotopic Mass: 204.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 46.3Ų

Experimental Properties

• Density: 1.140±0.06 g/cm3(Predicted)
• Boiling Point: 380.3±42.0 °C(Predicted)
• pka: 8.52±0.29(Predicted)

Additional information on (2S)-2-amino-1-(1,2,3,4-tetrahydroisoquinolin-2-yl)propan-1-one

Comprehensive Overview of (2S)-2-amino-1-(1,2,3,4-tetrahydroisoquinolin-2-yl)propan-1-one (CAS No. 1217725-85-3)

The compound (2S)-2-amino-1-(1,2,3,4-tetrahydroisoquinolin-2-yl)propan-1-one, identified by its CAS No. 1217725-85-3, is a chiral amino ketone derivative with significant potential in pharmaceutical and biochemical research. Its unique structural features, including the tetrahydroisoquinoline moiety and the (2S)-2-amino configuration, make it a valuable intermediate in the synthesis of bioactive molecules. Researchers are increasingly interested in this compound due to its relevance in drug discovery, particularly in targeting neurological and metabolic pathways.

In recent years, the demand for chiral building blocks like (2S)-2-amino-1-(1,2,3,4-tetrahydroisoquinolin-2-yl)propan-1-one has surged, driven by advancements in asymmetric synthesis and precision medicine. The compound's CAS No. 1217725-85-3 is frequently searched in academic and industrial databases, reflecting its growing importance. Its applications span from peptide mimetics to enzyme inhibitors, aligning with trends in personalized therapeutics and structure-activity relationship (SAR) studies.

One of the key hotspots in discussions about 1217725-85-3 is its role in central nervous system (CNS) drug development. The tetrahydroisoquinoline scaffold is known for its affinity toward neurotransmitter receptors, making derivatives like this compound promising candidates for modulating dopaminergic and serotonergic systems. This aligns with current searches for "novel CNS therapeutics" and "small molecule neuromodulators," highlighting the compound's relevance in addressing unmet medical needs.

From a synthetic chemistry perspective, (2S)-2-amino-1-(1,2,3,4-tetrahydroisoquinolin-2-yl)propan-1-one offers versatility. Its ketone and primary amine functionalities enable diverse derivatization, catering to combinatorial chemistry and high-throughput screening workflows. Researchers often inquire about its "stereoselective synthesis" and "scalable production methods," underscoring the need for efficient routes to access this enantiomerically pure compound.

The compound's physicochemical properties, such as its logP and hydrogen bonding capacity, are critical for drug-likeness assessments. Computational studies frequently cite CAS No. 1217725-85-3 in molecular docking simulations, particularly for targets like G-protein-coupled receptors (GPCRs). This ties into trending topics like "AI-driven drug design" and "virtual screening libraries," where such compounds serve as benchmarks for predictive modeling.

Quality control and analytical characterization of (2S)-2-amino-1-(1,2,3,4-tetrahydroisoquinolin-2-yl)propan-1-one are also focal points. Techniques like HPLC, LC-MS, and chiral chromatography are essential for verifying its purity and stereochemical integrity. Searches for "certified reference standards" and "analytical method development" often include this compound, reflecting its role in ensuring reproducible research outcomes.

In summary, 1217725-85-3 represents a multifaceted tool for modern drug discovery. Its intersection with trending themes—such as neuropharmacology, chiral synthesis, and computational chemistry—positions it as a compound of enduring interest. As the scientific community continues to explore its potential, (2S)-2-amino-1-(1,2,3,4-tetrahydroisoquinolin-2-yl)propan-1-one remains a cornerstone in the pursuit of innovative therapeutic agents.